Cas no 1664337-17-0 (methyl 4-{N-(cyclopropylmethyl)-1-4-(2-methoxyphenoxy)phenylformamidomethyl}benzoate)

• Product name: methyl 4-{N-(cyclopropylmethyl)-1-4-(2-methoxyphenoxy)phenylformamidomethyl}benzoate
• CAS No: 1664337-17-0
• MF: C₂₇H₂₇NO₅
• MW: 445.506987810135
• CID: 5245290

methyl 4-{N-(cyclopropylmethyl)-1-4-(2-methoxyphenoxy)phenylformamidomethyl}benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(cyclopropylmethyl)[4-(2-methoxyphenoxy)benzoyl]amino]methyl]-, methyl ester
• methyl 4-{N-(cyclopropylmethyl)-1-4-(2-methoxyphenoxy)phenylformamidomethyl}benzoate

• Inchi： 1S/C27H27NO5/c1-31-24-5-3-4-6-25(24)33-23-15-13-21(14-16-23)26(29)28(17-19-7-8-19)18-20-9-11-22(12-10-20)27(30)32-2/h3-6,9-16,19H,7-8,17-18H2,1-2H3
• InChI Key： BHLSCZUGFWHCCG-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(CN(CC2CC2)C(=O)C2=CC=C(OC3=CC=CC=C3OC)C=C2)C=C1

Additional information on methyl 4-{N-(cyclopropylmethyl)-1-4-(2-methoxyphenoxy)phenylformamidomethyl}benzoate

Comprehensive Overview of Methyl 4-{N-(cyclopropylmethyl)-1-4-(2-methoxyphenoxy)phenylformamidomethyl}benzoate (CAS No. 1664337-17-0)

The compound methyl 4-{N-(cyclopropylmethyl)-1-4-(2-methoxyphenoxy)phenylformamidomethyl}benzoate (CAS No. 1664337-17-0) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. With its intricate structure featuring a cyclopropylmethyl group, a methoxyphenoxy moiety, and a benzoate ester, this compound is a prime candidate for exploring novel therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its unique combination of functional groups.

In recent years, the demand for small-molecule inhibitors and targeted therapeutics has surged, driven by advancements in precision medicine. The structural attributes of methyl 4-{N-(cyclopropylmethyl)-1-4-(2-methoxyphenoxy)phenylformamidomethyl}benzoate make it a compelling subject for studies focusing on enzyme inhibition and receptor binding. Its ester linkage and aromatic rings contribute to its stability and bioavailability, which are critical factors in drug development. These properties align with the growing trend of optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) profiles in modern pharmaceuticals.

The synthesis of CAS No. 1664337-17-0 involves multi-step organic reactions, often starting with the condensation of 2-methoxyphenol with appropriate intermediates to form the phenoxy-phenyl backbone. Subsequent functionalization with a cyclopropylmethyl group and esterification yields the final product. This process highlights the compound's versatility and the importance of green chemistry principles in reducing waste and improving yields. As sustainability becomes a key concern in chemical manufacturing, researchers are exploring catalytic methods to streamline the production of such complex molecules.

One of the most frequently searched questions in the context of methyl 4-{N-(cyclopropylmethyl)-1-4-(2-methoxyphenoxy)phenylformamidomethyl}benzoate revolves around its potential applications in neurodegenerative diseases. Preliminary studies suggest that its lipophilic nature and blood-brain barrier permeability could make it a candidate for addressing conditions like Alzheimer's and Parkinson's. Additionally, its anti-inflammatory properties are under investigation, aligning with the rising interest in neuroprotective agents.

Another area of interest is the compound's role in cancer research. The methoxyphenoxy and benzoate groups are known to interact with cellular signaling pathways, such as kinase inhibition, which is a hot topic in oncology. Researchers are examining whether CAS No. 1664337-17-0 can be tailored to target specific tumor microenvironments, a strategy gaining traction in personalized cancer therapies.

From a technical standpoint, the characterization of methyl 4-{N-(cyclopropylmethyl)-1-4-(2-methoxyphenoxy)phenylformamidomethyl}benzoate relies heavily on advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its purity and structural integrity, which are paramount for regulatory approval in pharmaceutical applications. The compound's crystalline form and solubility profile are also critical parameters being optimized for formulation development.

In summary, methyl 4-{N-(cyclopropylmethyl)-1-4-(2-methoxyphenoxy)phenylformamidomethyl}benzoate (CAS No. 1664337-17-0) represents a promising avenue for scientific exploration. Its multifaceted chemical properties and potential therapeutic benefits position it at the intersection of drug discovery and material science. As research continues to uncover its full capabilities, this compound is poised to contribute significantly to advancements in biomedical innovation and sustainable chemistry.